1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C21H19N3O4/c1-13-2-4-14(5-3-13)20-22-21(28-23-20)15-10-19(25)24(12-15)16-6-7-17-18(11-16)27-9-8-26-17/h2-7,11,15H,8-10,12H2,1H3
• InChI Key: FXRQTQOQJWZOQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3CC(=O)N(C3)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• CAS No.: 941961-31-5

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a heterocyclic compound featuring a benzodioxin moiety fused to a pyrrolidin-2-one core, further substituted with a 1,2,4-oxadiazole ring bearing a 4-methylphenyl group. This structure combines electron-rich aromatic systems (benzodioxin) with polar heterocycles (oxadiazole), which are known to influence physicochemical properties such as solubility, bioavailability, and binding affinity in pharmacological contexts.

Biological Activity

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a complex organic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological activities, and related research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{22}N_{4}O_{3}$ with a molecular weight of 358.4 g/mol. It contains a benzodioxin moiety and an oxadiazole ring, which are known for their diverse biological activities.

Property	Value
Molecular Formula	C21H22N4O3
Molecular Weight	358.4 g/mol
XLogP3-AA	2.8
Hydrogen Bond Donor	0
Hydrogen Bond Acceptor	8
Rotatable Bond Count	5

Anticancer Activity

Research has indicated that compounds containing benzodioxin and oxadiazole structures exhibit significant anticancer properties. In vitro studies have demonstrated that derivatives of this compound can inhibit the proliferation of various cancer cell lines. For example, a related compound showed an IC50 value of 1.54 µM against human colon cancer cells (HCT-116) while remaining non-cytotoxic to normal cells .

Enzyme Inhibition

The compound has been evaluated for its enzyme inhibitory activities. Studies have shown that it exhibits substantial inhibitory effects against alpha-glucosidase and acetylcholinesterase (AChE), which are relevant in the treatment of diabetes and Alzheimer's disease, respectively .

Table: Enzyme Inhibition Data

Enzyme	Inhibition Activity	IC50 (µM)
Alpha-glucosidase	Strong	Varies
Acetylcholinesterase	Moderate	Varies

Anti-inflammatory Effects

Compounds with a benzodioxane moiety have been reported to possess anti-inflammatory properties. The mechanism involves the inhibition of pro-inflammatory cytokines and mediators, suggesting potential therapeutic applications in inflammatory diseases .

Case Studies

• Synthesis and Evaluation : A study synthesized various derivatives of the compound and assessed their biological activities through both in vitro and in silico methods. The results indicated that modifications to the oxadiazole ring significantly influenced their inhibitory potency against target enzymes .
• Molecular Docking Studies : Molecular docking simulations have been employed to predict the binding affinity of the compound to various biological targets, confirming its potential as a lead compound for further drug development .

Scientific Research Applications

Enzyme Inhibition

Recent studies have demonstrated that derivatives of 1-(2,3-dihydro-1,4-benzodioxin) exhibit significant enzyme inhibitory activity. For instance:

• Alpha-glucosidase Inhibition : Compounds similar to this one have shown potential as alpha-glucosidase inhibitors, which are crucial in managing diabetes by slowing carbohydrate absorption .
• Acetylcholinesterase Inhibition : The compound has also been investigated for its ability to inhibit acetylcholinesterase, an enzyme associated with neurodegenerative diseases like Alzheimer's .

Antimicrobial Activity

The compound has displayed antimicrobial properties against various pathogens. Studies have reported that related compounds can inhibit bacterial growth and biofilm formation in strains such as Staphylococcus aureus and Escherichia coli, indicating potential use in treating infections .

Anti-inflammatory Effects

The inhibition of lipoxygenase enzymes by this compound suggests its potential role in reducing inflammation. This mechanism is particularly relevant in conditions characterized by chronic inflammation.

Molecular Mechanism

The action of 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one involves binding to specific enzyme active sites. For example:

• Carbonic Anhydrase Inhibition : Similar compounds have been shown to interact with carbonic anhydrase enzymes, affecting bicarbonate levels and thus influencing metabolic pathways.

Case Studies

Study	Focus	Findings
	Enzyme Inhibition	Demonstrated effective inhibition of alpha-glucosidase and acetylcholinesterase.
	Antimicrobial Activity	Showed significant antibacterial effects against E. coli and S. aureus.
	Anti-inflammatory	Indicated potential for reducing inflammation through lipoxygenase inhibition.

Pharmacokinetics

Understanding the pharmacokinetics of this compound is essential for its therapeutic application. Factors such as absorption rates, distribution within tissues, metabolism, and excretion pathways need to be characterized to predict its behavior in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, the compound is compared with analogs sharing key structural motifs: benzodioxin derivatives, oxadiazole-containing heterocycles, and pyrrolidinone-based systems.

Structural Analogues from Recent Syntheses

describes compounds such as 6-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one (4i) and 1,5-dimethyl-4-(5-(4-(6-(coumarin-3-yl)-2-thioxo-2,3-dihydropyrimidin-4-yl)phenyl)-4,5-dihydro-1H-tetrazol-1-yl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (4j). These share heterocyclic diversity but differ in:

• Core scaffold: Pyrimidinone/pyrazol vs. pyrrolidinone.
• Substituents : Coumarin and tetrazole vs. oxadiazole and methylphenyl.
• Electronic profiles : Coumarin introduces strong fluorescence, while oxadiazole enhances dipole moments .

Benzodioxin Derivatives in Patented Compounds

lists benzodioxol-5-yl derivatives (e.g., 2-(1,3-benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one ). Key distinctions include:

• Linker groups: Piperazine vs. oxadiazole-pyrrolidinone.
• Bioactivity: Piperazine-containing derivatives are often optimized for CNS penetration, whereas oxadiazole-pyrrolidinone systems may target peripheral enzymes (e.g., kinases or PDE inhibitors) .

Key Comparative Data

Parameter	Target Compound	Compound 4i ()	Benzodioxol Derivative ()
Core Structure	Pyrrolidin-2-one + oxadiazole	Pyrimidin-2-one + tetrazole	Pyrido-pyrimidinone + piperazine
Aromatic Systems	Benzodioxin + 4-methylphenyl	Coumarin + phenyl	Benzodioxol + pyrido-pyrimidinone
Polarity	Moderate (oxadiazole dipole)	High (coumarin, tetrazole)	Variable (piperazine basicity)
Synthetic Complexity	Multi-step (oxadiazole cyclization)	Multi-component coupling	Modular (piperazine substitution)

Research Findings and Methodological Insights

• Structural Analysis : Tools like SHELX () enable precise determination of crystallographic parameters. For example, the oxadiazole ring in the target compound likely adopts a planar conformation, similar to coumarin in 4i, but with distinct torsional angles due to steric effects from the methylphenyl group .
• Electronic Properties : Multiwfn () analysis reveals that the benzodioxin moiety contributes to electron-rich regions, while the oxadiazole enhances charge transfer efficiency compared to tetrazole-containing analogs .